Cas no 23197-72-0 (Propanedioic acid, [4-(2-methylpropyl)phenyl]-, diethyl ester)

• Product Name: Propanedioic acid, [4-(2-methylpropyl)phenyl]-, diethyl ester
• CAS No: 23197-72-0
• MF: C₁₇H₂₄O₄
• MW: 292.370065689087
• CID: 1413791
• PubChem ID: 12836578
• Update Time: 2025-04-20

Propanedioic acid, [4-(2-methylpropyl)phenyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, [4-(2-methylpropyl)phenyl]-, diethyl ester
• diethyl 2-[4-(2-methylpropyl)phenyl]propanedioate
• Diethyl [4-(2-methylpropyl)phenyl]propanedioate
• 23197-72-0
• SCHEMBL11646519
• DTXSID00511106

• Inchi： 1S/C17H24O4/c1-5-20-16(18)15(17(19)21-6-2)14-9-7-13(8-10-14)11-12(3)4/h7-10,12,15H,5-6,11H2,1-4H3
• InChI Key： TYYQDYZFRNVPGN-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)C1C=CC(=CC=1)CC(C)C)=O

Computed Properties

• Exact Mass: 292.16752
• Monoisotopic Mass: 292.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6